Cas no 1247541-38-3 (methyl 4-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoate)

• Product Name: methyl 4-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoate
• CAS No: 1247541-38-3
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6444710
• PubChem ID: 61919165
• Update Time: 2025-06-08

methyl 4-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoate
• 1H-Imidazole-1-butanoic acid, α-methyl-α-(methylamino)-, methyl ester

• Inchi： 1S/C10H17N3O2/c1-10(11-2,9(14)15-3)4-6-13-7-5-12-8-13/h5,7-8,11H,4,6H2,1-3H3
• InChI Key： QRLBBFCDSXZXGR-UHFFFAOYSA-N
• SMILES： C(C)(NC)(C(=O)OC)CCN1C=NC=C1

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 363.9±37.0 °C(Predicted)
• pka: 7.04±0.10(Predicted)

Additional information on methyl 4-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoate

Recent Advances in the Study of Methyl 4-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoate (CAS: 1247541-38-3)

Methyl 4-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoate (CAS: 1247541-38-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structure, featuring an imidazole ring and a methylamino group, makes it a versatile building block for the synthesis of more complex molecules. Recent research has highlighted its role in the development of novel inhibitors targeting specific enzymes or receptors. For instance, studies have demonstrated its utility in the design of small-molecule modulators for G protein-coupled receptors (GPCRs), which are critical targets in drug discovery for various diseases, including cancer and neurological disorders.

One of the key findings in recent literature is the compound's ability to act as a chiral auxiliary in asymmetric synthesis. This property has been leveraged to produce enantiomerically pure compounds, which are often required for pharmaceutical applications due to their distinct biological activities. Researchers have also investigated the compound's stability and reactivity under different conditions, providing valuable insights into its handling and storage in laboratory settings.

In addition to its synthetic utility, methyl 4-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoate has shown promising biological activity in preliminary studies. For example, it has been evaluated for its potential as an antimicrobial agent, with some studies reporting moderate activity against certain bacterial strains. Further research is needed to fully elucidate its mechanism of action and optimize its efficacy.

Despite these advances, challenges remain in the large-scale production and application of this compound. Issues such as yield optimization, purification methods, and scalability need to be addressed to facilitate its broader use in drug development. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of methyl 4-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoate.

In conclusion, methyl 4-(1H-imidazol-1-yl)-2-methyl-2-(methylamino)butanoate (CAS: 1247541-38-3) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for the development of new therapeutic agents. Future research should focus on optimizing its synthesis, exploring its biological targets, and evaluating its potential in preclinical models.